Cas no 1804092-24-7 (2-(6-Methylthio-1H-benzo[d]imidazol-7-yl)-2-hydroxyacetic acid)

• Product Name: 2-(6-Methylthio-1H-benzo[d]imidazol-7-yl)-2-hydroxyacetic acid
• CAS No: 1804092-24-7
• MF: C₁₀H₁₀N₂O₃S
• MW: 238.263000965118
• CID: 4824788
• Update Time: 2025-10-30

2-(6-Methylthio-1H-benzo[d]imidazol-7-yl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(6-Methylthio-1H-benzo[d]imidazol-7-yl)-2-hydroxyacetic acid

• Inchi： 1S/C10H10N2O3S/c1-16-6-3-2-5-8(12-4-11-5)7(6)9(13)10(14)15/h2-4,9,13H,1H3,(H,11,12)(H,14,15)
• InChI Key： QIZGONBDWJDORX-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC2=C(C=1C(C(=O)O)O)N=CN2

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 277
• XLogP3: 0.9
• Topological Polar Surface Area: 112

Additional information on 2-(6-Methylthio-1H-benzo[d]imidazol-7-yl)-2-hydroxyacetic acid

2-(6-Methylthio-1H-benzo[d]imidazol-7-yl)-2-hydroxyacetic Acid: A Comprehensive Overview

2-(6-Methylthio-1H-benzo[d]imidazol-7-yl)-2-hydroxyacetic acid, also known by its CAS number 1804092-24-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule belongs to the class of benzodiazepines, specifically a derivative of benzo[d]imidazole, which is a heterocyclic aromatic compound with two nitrogen atoms in the ring. The presence of the methylthio group at position 6 and the hydroxyacetic acid moiety at position 7 imparts unique chemical and biological properties to this compound.

The synthesis of 2-(6-Methylthio-1H-benzo[d]imidazol-7-yl)-2-hydroxyacetic acid involves a series of carefully designed organic reactions. Starting from the base structure of benzo[d]imidazole, the introduction of the methylthio group is typically achieved through nucleophilic substitution or coupling reactions. The hydroxyacetic acid moiety is then appended via methods such as alkylation or acylation, followed by hydrolysis to yield the final product. The optimization of these reaction conditions has been a focus of recent studies, with researchers exploring greener and more efficient synthetic pathways to enhance scalability and reduce environmental impact.

Recent advancements in computational chemistry have provided deeper insights into the structural properties of this compound. Molecular modeling studies have revealed that the methylthio group enhances the compound's stability by providing electron-donating effects, while the hydroxyacetic acid group introduces hydrophilic characteristics, making it more soluble in aqueous environments. These properties are crucial for its potential applications in drug delivery systems and as a building block for more complex molecules.

The pharmacological activity of 2-(6-Methylthio-1H-benzo[d]imidazol-7-yl)-2-hydroxyacetic acid has been extensively studied in vitro and in vivo. Preclinical studies have demonstrated its potential as an antioxidant, with the thioether group playing a key role in scavenging reactive oxygen species (ROS). This makes it a promising candidate for applications in neurodegenerative diseases, where oxidative stress is a major contributing factor. Additionally, recent research has highlighted its anti-inflammatory properties, suggesting its potential use in treating conditions such as arthritis and cardiovascular diseases.

In terms of therapeutic applications, this compound has shown significant promise in oncology. Studies have indicated that it can inhibit the proliferation of cancer cells by targeting specific signaling pathways, such as the PI3K/AKT/mTOR pathway. Furthermore, its ability to modulate drug resistance mechanisms makes it a valuable addition to combination therapies aimed at overcoming chemotherapy resistance in various cancers.

The development of this compound into a clinical drug candidate requires thorough preclinical testing to establish its safety profile and bioavailability. Recent studies have focused on optimizing its pharmacokinetics by modifying its structure to improve absorption and reduce metabolism. For instance, researchers have explored the addition of lipophilic groups to enhance its solubility and bioavailability without compromising its therapeutic efficacy.

In conclusion, 2-(6-Methylthio-1H-benzo[d]imidazol-7-yl)-2-hydroxyacetic acid, with its unique chemical structure and diverse biological activities, represents a valuable asset in contemporary drug discovery efforts. Its potential applications span across multiple therapeutic areas, including oncology, neurodegenerative diseases, and inflammation. As research continues to uncover new insights into its mechanisms of action and optimize its pharmacokinetic properties, this compound holds great promise for advancing medical treatments in the near future.